Cas no 155444-01-2 (Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide)
![Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide structure](https://www.kuujia.com/scimg/cas/155444-01-2x500.png)
155444-01-2 structure
Product name:Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
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- Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
- 11-methoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
- 6,11-Dihydro-11-methoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
- Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
- 11-Methoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
- 155444-01-2
- DTXSID30935210
-
- Inchi: InChI=1S/C15H15NO3S/c1-16-13-9-5-3-7-11(13)15(19-2)12-8-4-6-10-14(12)20(16,17)18/h3-10,15H,1-2H3
- InChI Key: ZXYYOSNJPPVCGW-UHFFFAOYSA-N
- SMILES: COC1C2=CC=CC=C2N(C)S(=O)(=O)C2=CC=CC=C12
Computed Properties
- Exact Mass: 289.07735
- Monoisotopic Mass: 289.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 415.1°Cat760mmHg
- Flash Point: 204.9°C
- Refractive Index: 1.651
- PSA: 46.61
Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide Related Literature
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
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